Cas no 14646-04-9 (2-Aminoethyl dipropan-2-yl phosphate)

• Product Name: 2-Aminoethyl dipropan-2-yl phosphate
• CAS No: 14646-04-9
• MF: C₈H₂₀NO₄P
• MW: 225.222463607788
• CID: 2778129
• Update Time: 2024-03-01

2-Aminoethyl dipropan-2-yl phosphate Chemical and Physical Properties

Names and Identifiers

• 2-Aminoethyl dipropan-2-yl phosphate

• Inchi： 1S/C8H20NO4P/c1-7(2)12-14(10,11-6-5-9)13-8(3)4/h7-8H,5-6,9H2,1-4H3
• InChI Key： FALCJPBPNAXPIE-UHFFFAOYSA-N
• SMILES： P(=O)(OCCN)(OC(C)C)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 182
• XLogP3: 0.2
• Topological Polar Surface Area: 70.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphoethanolamines
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Phosphoethanolamines